Cas no 61552-45-2 ( )

• Product Name: &nbsp
• CAS No: 61552-45-2
• MF: C₁₁H₁₅N₅O₃S
• MW: 297.333500146866
• CID: 954684
• PubChem ID: 297251
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-6-methylsulfanylpurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• 9-&amp
• -adenin
• DTXSID90958283
• 5-[2-amino-6-(methylsulfanyl)-9H-purin-9-yl]-2-(hydroxymethyl)oxolan-3-ol
• NSC168220
• SCHEMBL14156815
• 61552-45-2
• 9-(2-Deoxypentofuranosyl)-6-(methylsulfanyl)-3,9-dihydro-2H-purin-2-imine
• 37113-42-1
• NSC-168220
• NSC168219
• NSC-168219
• 9H-Purin-2-amine, hemihydrate
• 2'-Deoxy-6-methylthioguanosine
•  

• Inchi： 1S/C11H15N5O3S/c1-20-10-8-9(14-11(12)15-10)16(4-13-8)7-2-5(18)6(3-17)19-7/h4-7,17-18H,2-3H2,1H3,(H2,12,14,15)
• InChI Key： HCCOXCDCIWQBMD-UHFFFAOYSA-N
• SMILES： S(C)C1C2=C(N=C(N)N=1)N(C=N2)C1CC(C(CO)O1)O

Computed Properties

• Exact Mass: 297.08975
• Monoisotopic Mass: 297.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 119.31
• LogP: 0.35230